molecular formula C12H11ClN2O2S B302753 (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one

Cat. No. B302753
M. Wt: 282.75 g/mol
InChI Key: IFUSVTCZORPVLU-RMKNXTFCSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one, also known as CEBIT, is a synthetic compound that has been of interest to the scientific community due to its potential therapeutic properties. This compound belongs to the class of imidazolidinones, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins in the body. For example, studies have shown that (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one can inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin. This makes (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one a potential candidate for the treatment of hyperpigmentation disorders.
Biochemical and physiological effects:
(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one has been shown to have a range of biochemical and physiological effects. For example, studies have shown that (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one can induce apoptosis (programmed cell death) in cancer cells, which makes it a potential candidate for the development of anticancer drugs. (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one has also been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one in lab experiments include its high purity and stability, as well as its well-defined chemical structure. However, there are also limitations to using (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one in lab experiments, such as its low solubility in water and its potential toxicity.

Future Directions

There are many potential future directions for research on (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one. One area of interest is the development of new drugs based on (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one's biological activities. For example, (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one derivatives with improved solubility and bioavailability could be developed for use in the treatment of various diseases. Another area of interest is the study of (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one's mechanism of action, which could lead to a better understanding of its biological activities and potential therapeutic applications.

Synthesis Methods

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one can be synthesized through a multistep process that involves the condensation of 3-chloro-4-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization and subsequent oxidation. The final product is obtained as a yellow crystalline solid with a melting point of around 240°C.

Scientific Research Applications

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a range of biological activities, such as antimicrobial, antiviral, anticancer, and anti-inflammatory properties. These properties make (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one a promising candidate for the development of new drugs.

properties

Product Name

(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one

Molecular Formula

C12H11ClN2O2S

Molecular Weight

282.75 g/mol

IUPAC Name

(5E)-5-[(3-chloro-4-ethoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one

InChI

InChI=1S/C12H11ClN2O2S/c1-2-17-10-4-3-7(5-8(10)13)6-9-11(16)15-12(18)14-9/h3-6H,2H2,1H3,(H2,14,15,16,18)/b9-6+

InChI Key

IFUSVTCZORPVLU-RMKNXTFCSA-N

Isomeric SMILES

CCOC1=C(C=C(C=C1)/C=C/2\C(=O)NC(=S)N2)Cl

SMILES

CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)N2)Cl

Canonical SMILES

CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)N2)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.